5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-[2-(4-nitrophenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H14N2O5S2/c21-17-16(27-18(26)19-17)11-12-3-1-2-4-15(12)25-10-9-24-14-7-5-13(6-8-14)20(22)23/h1-8,11H,9-10H2,(H,19,21,26)/b16-11-
• InChI Key: FXRNFQGSMHPUCS-WJDWOHSUSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)NC(=S)S2)OCCOC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)NC(=S)S2)OCCOC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N2O5S2
• Molecular Weight: 402.4 g/mol

Description

5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, also known as NITD-008, is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential as a broad-spectrum antiviral agent. This compound has shown promising results against a range of viruses, including Ebola, Zika, and Dengue virus.

Mechanism of Action

The mechanism of action of 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to inhibit viral replication by targeting the viral RNA-dependent RNA polymerase (RdRp). RdRp is an essential enzyme for viral replication and is highly conserved among RNA viruses. 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to bind to the RdRp of Ebola virus, preventing its activity and inhibiting viral replication.
Biochemical and Physiological Effects:
5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to have low toxicity in vitro and in vivo. In a study conducted by Johansen et al., 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one was found to have a high selectivity index (SI) of 1428, indicating its low toxicity in vitro. In a mouse model, 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one was well-tolerated and did not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is its broad-spectrum antiviral activity, making it a potential candidate for the treatment of emerging viral diseases. However, one of the limitations of 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is its low solubility in water, which can make it challenging to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and treatment regimen for 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one.

Future Directions

For the development of 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one include the optimization of the synthesis method, the development of prodrugs or analogs with improved solubility and bioavailability, and the investigation of its potential as a treatment for emerging viral diseases.

Synthesis Methods

The synthesis of 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one involves a multi-step process, starting with the reaction of 2-(4-nitrophenoxy)ethanol with 2-(benzylideneamino)thiazoline to form the corresponding imine. The imine is then reacted with 2-mercaptoacetic acid to form the thiazolidinone derivative, 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. This synthesis method has been optimized to obtain high yields of pure 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one.

Scientific Research Applications

5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has shown promising results in vitro against a range of viruses, including Ebola, Zika, Dengue virus, and SARS-CoV-2. In a study conducted by Johansen et al., 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one was found to inhibit Ebola virus replication in Vero E6 cells with an EC50 value of 0.07 μM. Similarly, 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has also shown antiviral activity against Zika and Dengue virus in vitro. More recently, 5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been found to inhibit SARS-CoV-2 replication in Vero E6 cells with an EC50 value of 0.67 μM.